1-amino-3-(4-pyridinyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile

• IUPAC Name: 1-amino-3-pyridin-4-yl-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile
• InChI: InChI=1S/C18H11N5S/c19-9-12-16(11-5-7-22-8-6-11)13(10-20)18-23(17(12)21)14-3-1-2-4-15(14)24-18/h1-8,16H,21H2
• InChI Key: GCBPOXINTSMXFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N3C(=C(C(C(=C3S2)C#N)C4=CC=NC=C4)C#N)N
• Molecular Formula: C18H11N5S
• Molecular Weight: 329.4 g/mol

Description

1-Amino-3-(4-pyridinyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile is a chemical compound that has been studied extensively in the field of medicinal chemistry. This compound has shown potential in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-Amino-3-(4-pyridinyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile involves its interaction with specific enzymes and receptors in the body. The compound has been found to inhibit the activity of certain enzymes such as acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. It has also been found to interact with specific receptors such as dopamine receptors, which are involved in the pathogenesis of Parkinson's disease.
Biochemical and Physiological Effects:
1-Amino-3-(4-pyridinyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile has been found to exhibit various biochemical and physiological effects. The compound has been found to exhibit potent antioxidant activity, which can help in the prevention and treatment of various diseases. It has also been found to exhibit anti-inflammatory activity, which can help in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Amino-3-(4-pyridinyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile in lab experiments include its potent inhibitory activity against specific enzymes and receptors, its ability to exhibit various biochemical and physiological effects, and its potential in the development of new drugs for the treatment of various diseases. The limitations of using this compound in lab experiments include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

For research on 1-Amino-3-(4-pyridinyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile include the development of new drugs for the treatment of various diseases, the optimization of its synthesis method, and the exploration of its mechanism of action. Further research is also needed to fully understand its biochemical and physiological effects and its potential in the prevention and treatment of various diseases.

Synthesis Methods

The synthesis method of 1-Amino-3-(4-pyridinyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile involves the reaction of 4-cyanopyridine-2-carboxylic acid with 2-aminobenzothiazole in the presence of a dehydrating agent such as thionyl chloride. This reaction results in the formation of the intermediate 1-amino-3-(4-pyridinyl)pyrido[2,1-b][1,3]benzothiazole-2-carbonitrile, which is then reacted with malononitrile in the presence of a base to yield the final product.

Scientific Research Applications

1-Amino-3-(4-pyridinyl)-3H-pyrido[2,1-b][1,3]benzothiazole-2,4-dicarbonitrile has been extensively studied in the field of medicinal chemistry. It has shown potential in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has been found to exhibit potent inhibitory activity against certain enzymes and receptors that are involved in the pathogenesis of these diseases.